Cas no 2138185-90-5 (1-(propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride)

1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride is a sulfonyl fluoride derivative with applications in chemical synthesis and medicinal chemistry. Its reactive sulfonyl fluoride group enables selective covalent binding to nucleophilic residues, making it valuable for probe design and target engagement studies. The isopropyl substituent enhances steric stability while maintaining reactivity. This compound is particularly useful in the development of covalent inhibitors and activity-based protein profiling (ABPP) due to its balanced electrophilicity and selectivity. It exhibits good solubility in common organic solvents, facilitating handling in laboratory settings. The pyrazole core further diversifies its utility in heterocyclic chemistry and drug discovery.
1-(propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride structure
2138185-90-5 structure
Product Name:1-(propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride
CAS No:2138185-90-5
MF:C6H9FN2O2S
MW:192.211263418198
CID:6567756
PubChem ID:165870444
Update Time:2025-05-20

1-(propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 1-(propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride
    • EN300-728336
    • 2138185-90-5
    • Inchi: 1S/C6H9FN2O2S/c1-5(2)9-6(3-4-8-9)12(7,10)11/h3-5H,1-2H3
    • InChI Key: KFEDDRDTVMLSDV-UHFFFAOYSA-N
    • SMILES: S(C1=CC=NN1C(C)C)(=O)(=O)F

Computed Properties

  • Exact Mass: 192.03687687g/mol
  • Monoisotopic Mass: 192.03687687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 60.3Ų

1-(propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride Pricemore >>

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Additional information on 1-(propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride

1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride: A Comprehensive Overview

1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride is a compound with the CAS number 2138185-90-5, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is notable for its unique structure, which combines a pyrazole ring with a sulfonyl fluoride group and a propan-2-yl substituent. The combination of these functional groups makes it a versatile building block for the synthesis of various bioactive molecules.

The pyrazole ring, a five-membered heterocyclic structure containing two nitrogen atoms, is known for its stability and ability to participate in hydrogen bonding. This makes it a valuable component in drug design, particularly in the development of kinase inhibitors and other therapeutic agents. The sulfonyl fluoride group, on the other hand, is highly reactive and can act as an electrophilic center in various chemical transformations. This reactivity makes 1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride an excellent substrate for nucleophilic substitutions, which are widely used in organic synthesis.

Recent studies have highlighted the potential of this compound as an intermediate in the synthesis of sulfonamide derivatives. Sulfonamides are extensively used in pharmaceuticals due to their ability to modulate enzyme activity and their favorable pharmacokinetic profiles. For instance, researchers have employed 1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride to synthesize novel sulfonamides with enhanced bioavailability and selectivity for specific molecular targets.

In addition to its role as an intermediate, this compound has also been explored for its potential as a direct acting agent in certain therapeutic areas. For example, its ability to inhibit specific protein kinases has been investigated in preclinical models of cancer. The propan-2-yl substituent plays a crucial role in modulating the compound's lipophilicity, which is essential for its ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of 1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride typically involves a multi-step process that begins with the preparation of the pyrazole ring. This is followed by sulfonation using appropriate sulfonylating agents and subsequent fluorination to introduce the sulfonyl fluoride group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product.

From an environmental standpoint, understanding the fate and behavior of 1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride in different ecosystems is crucial for assessing its potential impact on human health and the environment. Recent studies have focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential to bioaccumulate in aquatic organisms.

In conclusion, 1-(Propan-2-yl)-1H-pyrazole-5-sulfonyl fluoride is a versatile compound with significant potential in drug discovery and chemical synthesis. Its unique combination of functional groups, reactivity, and structural flexibility makes it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in the development of novel therapeutic agents.

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